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Compound of Interest

Compound Name: 1-Heptadecene

Cat. No.: B7770497

Essential Safety and Handling Guide for 1-
Heptadecene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Heptadecene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Heptadecene is a combustible liquid that may cause eye, skin, respiratory, and digestive
tract irritation.[1] It is also classified as an aspiration hazard, meaning it can be fatal if
swallowed and enters the airways.[2][3][4][5] The toxicological properties of this substance
have not been fully investigated, warranting cautious handling.[1]

The following table summarizes the recommended personal protective equipment for handling
1-Heptadecene.
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BENGHE

Operation . Hand Body Respiratory

. Eye Protection . . .
Scenario Protection Protection Protection
Routine Handling  Safety glasses Chemical-

& Small
Quantities (in a

fume hood)

with side shields
or chemical

safety goggles

resistant gloves
(e.g., nitrile,

neoprene)

Laboratory coat

Not generally
required with

proper ventilation

Large Volume
Transfers or
Potential for

Splashing

Chemical splash
goggles and a

face shield

Double-gloving
with chemical-

resistant gloves

Chemical-
resistant apron
over a laboratory

coat

A NIOSH/MSHA
approved
respirator with
organic vapor
cartridges may
be necessary if

ventilation is

inadequate or
there is a risk of

inhalation.[1]

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Ensure a safety shower and eyewash station are readily accessible and in good working
order.[1]

» All work with 1-Heptadecene should be conducted in a properly functioning chemical fume
hood to ensure adequate ventilation.[1]

o Keep the container tightly closed when not in use.[1]

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[1][6]

2. Handling:
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e Avoid contact with eyes, skin, and clothing.[1]

¢ Avoid breathing vapor, mist, or gas.[1]

e Wash hands thoroughly after handling.[1]

o Measure and dispense the chemical carefully to avoid splashes and spills.
3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention.[1]

e Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting.[1][3][4][5][7] If the person is conscious and alert, rinse
their mouth and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

4. Spill Response:
o Evacuate the area and ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or
earth.[1]

e Collect the absorbed material and place it in a suitable, sealed container for disposal.[1]
e Avoid runoff into storm sewers and ditches.[1]

Disposal Plan

All 1-Heptadecene waste is considered chemical waste and must be disposed of in
accordance with institutional, local, state, and federal regulations.[1]
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o Waste Collection: Collect all 1-Heptadecene waste, including contaminated absorbent

materials, in a designated, properly labeled, and sealed container.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[1]

o Disposal Route: Contact your institution's environmental health and safety (EHS) office for

guidance on proper disposal procedures. Do not mix with other waste streams unless

explicitly permitted.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 1-Heptadecene

relevant to its safe handling.

Property

Value

Molecular Formula

Ci7H34

Molecular Weight 238.46 g/mol [6]
Appearance Pale yellow or light yellow liquid[1][6]
Boiling Point 300 °C /572 °F[6]
Melting Point 10 °C /50 °F[6]
Flash Point >110°C /> 230 °F[1]
Specific Gravity 0.790[6]
Experimental Workflow
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Caption: Workflow for the safe handling of 1-Heptadecene.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b7770497?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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